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Compound of Interest

Compound Name:
N,N'-Bis(2,6-

diisopropylphenyl)ethylenediamine

Cat. No.: B139851 Get Quote

Technical Data Sheet: N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical information for N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine, a chemical intermediate used in various synthetic

applications.

Chemical Identity and Properties
N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a complex diamine often utilized as a

ligand in coordination chemistry and as a building block in organic synthesis. Its bulky

diisopropylphenyl groups provide significant steric hindrance, which can influence the

stereochemistry and stability of resulting metal complexes and organic molecules.

Data Presentation

The fundamental molecular properties of N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine
are summarized in the table below.
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Property Value Citations

Molecular Formula C₂₆H₄₀N₂ [1][2]

Molecular Weight 380.61 g/mol [1][2][3]

CAS Number 134030-22-1 [1][2]

Appearance White to off-white solid [3]

Melting Point 101-106 °C [3][4][5]

Boiling Point (Predicted) 503.5 ± 50.0 °C [3][4]

Density (Predicted) 0.977 ± 0.06 g/cm³ [2][3]

Linear Formula
(C₃H₇)₂C₆H₃NHCH₂CH₂NHC₆

H₃(C₃H₇)₂

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.

N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine Molecular Formula
C₂₆H₄₀N₂

 has Molecular Weight
380.61 g/mol

 results in 

Click to download full resolution via product page

Relationship between chemical name, formula, and molecular weight.

Experimental Protocols
As N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is primarily a commercially available

synthetic intermediate, this guide does not detail its synthesis. Purity is typically reported as

≥94% by suppliers[1]. Users should refer to the Certificate of Analysis provided by the supplier

for lot-specific data.

This technical guide provides a summary of the core chemical properties of N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine based on publicly available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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